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Compound of Interest

Compound Name: 4-Methylbenzoyl chloride

Cat. No.: B148629 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

quality reagents is a critical first step in the research and development pipeline. 4-
Methylbenzoyl chloride (also known as p-Toluoyl chloride), a key intermediate in the

synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals, is widely available

from a variety of commercial suppliers.[1][2][3] This technical guide provides an in-depth

overview of its commercial availability, key suppliers, and technical specifications, along with

illustrative experimental protocols.

Commercial Availability and Key Suppliers
4-Methylbenzoyl chloride is readily available in various grades, including industrial and

pharmaceutical grades, to suit different research and manufacturing needs.[4] A multitude of

global and regional suppliers offer this compound in quantities ranging from grams for

laboratory research to metric tons for industrial production.

Below is a comparative table of prominent suppliers and their typical product specifications.
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Supplier Purity
Available
Grades

CAS
Number

Molecular
Formula

Additional
Notes

Sigma-

Aldrich

(Merck)

98%
Research

Grade
874-60-2 C₈H₇ClO

Provides

detailed

technical data

and safety

information.

[4]

Thermo

Fisher

Scientific

≥98.5% (GC)
Laboratory

Chemicals
874-60-2 C₈H₇ClO

Offers various

packaging

sizes for

research and

development.

[5]

TCI

Chemicals
>98.0% (GC)

Reagent

Grade
874-60-2 C₈H₇ClO

Provides

analytical

charts and

detailed

specifications

.

Ottokemi 98%
Laboratory

Reagent
874-60-2

CH₃C₆H₄CO

Cl

Supplies to

India and

worldwide.[3]

[6]

Shree

Sulphurics

Pvt. Ltd.

Standard &

Customized
Industrial 874-60-2 C₈H₇ClO

A

manufacturer

based in

India.[1]

Chem-Impex ≥ 98% (GC)
Research &

Development
874-60-2 C₈H₇ClO

Specializes in

organic

synthesis

intermediates

.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/106631
https://www.thermofisher.com/order/catalog/product/A15581.22
https://www.ottokemi.com/building-blocks/4methylbenzoyl-chloride-98-m-2595.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9719936.htm
https://www.shreesulphuric.com/p-toluoyl-chloride.html
https://www.chemimpex.com/products/42380
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zarlish

Polychemical

s Private

Limited

99% Industrial 874-60-2 C₈H₇ClO
An Indian

supplier.[7]

LookChem ≥98.0% (GC) Commercial 874-60-2 C₈H₇ClO

An online

marketplace

with multiple

listed

suppliers.[8]

Technical Data Summary
A comprehensive understanding of the physicochemical properties of 4-Methylbenzoyl
chloride is essential for its safe handling and effective use in experimental procedures.

Property Value Reference

CAS Number 874-60-2 [1][3][4][5][6]

Molecular Weight 154.59 g/mol [1][4][6][9]

Appearance
Colorless to light yellow or light

brown liquid
[1][2][10]

Purity Typically ≥98% [2][3][4][5][6]

Melting Point -4 to -2 °C [1][4]

Boiling Point 225-227 °C [1][4]

Density ~1.169 g/mL at 25 °C [1][4]

Refractive Index ~1.553 at 20 °C [4]

Solubility Reacts with water and alcohol [11]

Experimental Protocols
4-Methylbenzoyl chloride is a versatile reagent primarily used for the introduction of the 4-

methylbenzoyl (p-toluoyl) group into molecules. Its high reactivity makes it a valuable tool in
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acylation reactions.

General Procedure for N-Acylation of Amines
This protocol provides a general method for the N-acylation of a primary or secondary amine

using 4-Methylbenzoyl chloride.

Materials:

Amine substrate

4-Methylbenzoyl chloride

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Tertiary amine base (e.g., Triethylamine, Pyridine)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolve the amine substrate (1.0 equivalent) in the anhydrous aprotic solvent in a round-

bottom flask equipped with a magnetic stir bar.

Add the tertiary amine base (1.1 to 1.5 equivalents) to the solution and stir.

Cool the mixture to 0 °C in an ice bath.

Slowly add 4-Methylbenzoyl chloride (1.05 equivalents) dropwise to the stirred solution.

The reaction is often exothermic.
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Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the

progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

sodium bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude N-(4-methylbenzoyl) product.

Purify the crude product by recrystallization or column chromatography as needed.

This compound is a key intermediate in the synthesis of various pharmaceuticals, including

derivatives of Desloratadine.[3]

Visualizing Workflows and Pathways
To further aid researchers, the following diagrams illustrate key processes related to the

procurement and use of 4-Methylbenzoyl chloride.
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Click to download full resolution via product page

Procurement and R&D workflow for 4-Methylbenzoyl chloride.
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Generalized pathway for N-acylation using 4-Methylbenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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